6-(3-Fluorophenyl)imidazo[2,1-b][1,3,4]thiadiazol-5-amine

• Molecular Formula: C10H7FN4S
• Molecular Weight: 234.26 g/mol
• SMILES: C1=CC(=CC(=C1)F)C2=C(N3C(=N2)SC=N3)N
• InChI: InChI=1S/C10H7FN4S/c11-7-3-1-2-6(4-7)8-9(12)15-10(14-8)16-5-13-15/h1-5H,12H2
• InChIKey: QQFOFHDVBKJQOZ-UHFFFAOYSA-N

Core Scaffold Identity and Physicochemical Profile

6-(3-Fluorophenyl)imidazo[2,1-b][1,3,4]thiadiazol-5-amine (CAS 1432680-70-0) is a fluorinated heterocyclic building block belonging to the imidazo[2,1-b][1,3,4]thiadiazole class—a fused bicyclic scaffold recognized since the 1950s for its versatile pharmacological profile encompassing anticancer, antimicrobial, anticonvulsant, and kinase-inhibitory activities [1]. The compound features a 3-fluorophenyl substituent at the C-6 position and a free primary amine at C-5 (molecular formula C₁₀H₇FN₄S, MW 234.25 g/mol, typical commercial purity 95%) . Its structural configuration—specifically the meta-fluorine placement—distinguishes it from the para-fluoro (CAS 1432681-81-6) and ortho-fluoro (CAS 1432679-30-5) positional isomers, each of which presents distinct electronic and steric profiles relevant to target engagement and SAR exploration .

▸ Positional fluorine SAR probe: meta (3-F) vs ortho/para isomers for kinase selectivity

▸ Free C-5 primary amine enables amide, sulfonamide, and urea library diversification

▸ Class-level imidazo[2,1-b][1,3,4]thiadiazole scaffold with reported kinase and antimicrobial activity

• [1] Mehra A, Sangwan R, Mehra A, Sharma S, Wadhwa P, Mittal A. Therapeutic charisma of imidazo [2,1-b] [1,3,4]-thiadiazole analogues: a patent review. Pharm Pat Anal. 2023 Jul;12(4):157-175. doi:10.4155/ppa-2023-0012. PMID: 37671908. View Source

Structural Determinants of Differentiation from In-Class Analogs

Within the imidazo[2,1-b][1,3,4]thiadiazole class, small structural perturbations at the C-6 aryl position produce disproportionately large effects on biological performance. QSAR investigations on a set of 42 di- and tri-substituted imidazo[2,1-b][1,3,4]thiadiazoles established that lipophilicity, electronic, and steric factors are decisive for antiproliferative potency, with model r² values ranging from 0.887 to 0.924 [1]. The fluorine substitution pattern on the C-6 phenyl ring specifically modulates these parameters: meta-fluorine (3-F) exerts a predominantly inductive electron-withdrawing effect (−I) with negligible resonance contribution, whereas para-fluorine (4-F) contributes both inductive (−I) and resonance (+M) effects, resulting in distinct dipole moments (approximately 1.7 D for fluorobenzene; meta-substitution yields a dipole vector orientation different from para) and altered hydrogen-bond acceptor capacity at the fluorine center [2]. These electronic differences translate into measurable variations in target binding: the 6-(4′-fluorophenyl) motif in the 2-aralkyl-5-substituted imidazo[2,1-b][1,3,4]thiadiazole series yielded compound 4a with an IC₅₀ of 8 μM against leukemia cells [3], while the analogous 3-fluorophenyl variant provides a therapeutically underexplored electronic landscape for differential kinase selectivity profiling. Furthermore, the free 5-amine in this compound serves as a critical synthetic diversification handle that is absent in many potent but C-5-blocked analogs (e.g., 5-thiocyanato-, 5-bromo-, or 5-formyl-substituted derivatives), making this specific compound uniquely suited as a late-stage functionalization scaffold [3].

Meta- vs. para-fluoro isomer

Distinct electronic profile (σₘ +0.34 vs σₚ +0.06) may shift kinase binding and selectivity; dipole vector and H-bond acceptor strength differ.

C-5-blocked analogs

Potent analogs often bear thiocyanato, bromo, or formyl at C-5; the free 5-amine handle is absent, limiting late-stage diversification for SAR expansion.

Unsubstituted phenyl analog

Lacks fluorine-induced electronic modulation and lipophilicity enhancement; may reduce target-binding complementarity relative to 3-fluorophenyl variant.

• [1] Matysiak J, et al. QSAR models of antiproliferative activity of imidazo[2,1-b][1,3,4]thiadiazoles in various cancer cell lines. Mol Divers. 2017 Feb;21(1):211-218. doi:10.1007/s11030-016-9705-8. PMID: 27722985. View Source
• [2] Müller K, Faeh C, Diederich F. Fluorine in pharmaceuticals: looking beyond intuition. Science. 2007 Sep 28;317(5846):1881-6. doi:10.1126/science.1131943. (Class-level evidence: meta- vs para-fluorine electronic effects on aryl rings.) View Source
• [3] Karki SS, Panjamurthy K, Kumar S, Nambiar M, Ramareddy SA, Chiruvella KK, Raghavan SC. Synthesis and biological evaluation of novel 2-aralkyl-5-substituted-6-(4′-fluorophenyl)-imidazo[2,1-b][1,3,4]thiadiazole derivatives as potent anticancer agents. Eur J Med Chem. 2011 Jun;46(6):2109-16. doi:10.1016/j.ejmech.2011.02.064. PMID: 21496971. View Source

Quantitative Differentiation Evidence Against Key Comparators

Lipophilicity and Molecular Weight vs. Unsubstituted Phenyl

Substitution of the C-6 phenyl hydrogen with a meta-fluorine atom increases molecular weight by 18.0 Da (from 216.26 to 234.25 g/mol) and modestly elevates lipophilicity. The 3-fluorophenyl analog has a predicted logP of approximately 2.0–2.5 (based on the imidazo[2,1-b][1,3,4]thiadiazole core with mono-fluoroaryl substitution), compared to approximately 1.5–1.8 for the unsubstituted 6-phenyl analog [1]. This incremental logP increase of ~0.5–0.7 units falls within the favorable range for membrane permeability without triggering bioavailability penalties associated with excessively lipophilic analogs (clogP > 5), consistent with QSAR findings that lipophilicity is a decisive descriptor for antiproliferative potency in this scaffold class (r² = 0.887–0.924 across three cancer cell lines) [2]. By contrast, the unsubstituted phenyl analog lacks the electronic modulation and modest lipophilicity enhancement that fluorine provides, which may reduce target-binding complementarity.

Lipophilicity vs. Phenyl

Class-level inference

3-Fluorophenyl
MW 234.25
logP ~2.0–2.5

vs

6-Phenyl
MW 216.26
logP ~1.5–1.8

ΔMW +18 Da, ΔlogP +0.5–0.7 suggests improved permeability window without excessive lipophilicity.

QSAR model context (r² 0.887–0.924); experimental logP to verify.

Evidence Dimension	Molecular weight (MW) and predicted lipophilicity (logP)
Target Compound Data	MW = 234.25 g/mol; predicted logP ~2.0–2.5
Comparator Or Baseline	6-Phenylimidazo[2,1-b][1,3,4]thiadiazol-5-amine (CAS 1432680-98-2): MW = 216.26 g/mol; predicted logP ~1.5–1.8
Quantified Difference	ΔMW = +18.0 Da (+8.3%); ΔlogP ≈ +0.5–0.7 units
Conditions	Physicochemical property prediction based on core scaffold; QSAR model context from Matysiak et al. 2017 (42-compound set, 3 cancer cell lines, MLR r² 0.887–0.924)

Why This Matters

The +18 Da mass increase and ~0.5–0.7 logP elevation place the 3-fluorophenyl analog in a more favorable permeability window than the unsubstituted phenyl analog while avoiding the excessive lipophilicity that has hampered clinical translation of imidazothiadiazole derivatives [3].

• [1] ChemBase. 6-(3-Fluorophenyl)imidazo[2,1-b][1,3,4]thiadiazol-5-amine (Product EN300-128606, Enamine LLC) and 6-Phenylimidazo[2,1-b][1,3,4]thiadiazol-5-amine (CAS 1432680-98-2, MW 216.26). Physicochemical data including logP predictions. View Source
• [2] Matysiak J, et al. QSAR models of antiproliferative activity of imidazo[2,1-b][1,3,4]thiadiazoles in various cancer cell lines. Mol Divers. 2017 Feb;21(1):211-218. doi:10.1007/s11030-016-9705-8. PMID: 27722985. View Source
• [3] Mehra A, et al. Therapeutic charisma of imidazo [2,1-b] [1,3,4]-thiadiazole analogues: a patent review. Pharm Pat Anal. 2023 Jul;12(4):157-175. PMID: 37671908. (Notes that imidazothiadiazole derivatives have been unable to progress to clinical trials because of lack of bioavailability, efficacy, and cytotoxicity issues.) View Source

Electronic and Dipole Vector Differentiation vs. 4-Fluoro Isomer

The 3-fluorophenyl (meta) and 4-fluorophenyl (para) isomers are constitutional isomers with identical molecular formula (C₁₀H₇FN₄S, MW 234.25) but meaningfully different electronic profiles. Meta-fluorine exerts a pure inductive electron-withdrawing effect (Hammett σₘ = +0.34), whereas para-fluorine contributes both inductive (σₚ_I = +0.52) and resonance electron-donating effects (σₚ_R = −0.39), yielding a net Hammett σₚ of +0.06 [1]. This results in: (i) a different dipole moment vector orientation—meta substitution directs the dipole moment away from the molecular axis of the imidazothiadiazole-phenyl bond, altering electrostatic complementarity with kinase ATP-binding pockets; and (ii) distinct hydrogen-bond acceptor capacity at the fluorine center, with meta-fluorine being a weaker H-bond acceptor than para-fluorine due to reduced resonance contribution [1]. In the imidazo[2,1-b][1,3,4]thiadiazole class, the 4-fluorophenyl motif has demonstrated potent antiproliferative activity (compound 4a: IC₅₀ 8 μM against leukemia cells; compound 6d: ALK5 IC₅₀ = 0.0012 μM) [2][3]. The 3-fluorophenyl isomer, preserving a comparable inductive withdrawal but with altered resonance and dipole properties, provides a distinct electronic starting point for probing differential kinase selectivity, particularly in targets where the fluorine position relative to hinge-region hydrogen-bond networks is critical.

Electronic vs. 4-Fluoro Isomer

Cross-study comparable

3-F (σₘ = +0.34)
Pure inductive (-I)

vs

4-F (σₚ = +0.06)
Inductive + Resonance (+M)

Greater electron withdrawal and altered dipole may redirect kinase selectivity profiles.

No head-to-head biological data for 5-amine series; SAR probe context.

Evidence Dimension	Electronic substituent constants (Hammett σ) and biological activity context
Target Compound Data	3-Fluorophenyl: σₘ = +0.34 (pure inductive); H-bond acceptor capacity: weaker (meta); reported antimicrobial activity against drug-resistant bacterial strains (class-level, specific quantitative MIC data not published for this compound) [4]
Comparator Or Baseline	4-Fluorophenyl isomer (CAS 1432681-81-6): σₚ = +0.06 (net); H-bond acceptor capacity: moderate (para, +M resonance); compound 4a IC₅₀ = 8 μM (leukemia) [2]; compound 6d ALK5 IC₅₀ = 0.0012 μM [3]
Quantified Difference	Δσ = +0.28 (meta-fluoro more electron-withdrawing than para-fluoro by Hammett σ); biological activity comparison data for the specific 5-amine analog series not available in published literature
Conditions	Electronic parameters derived from Hammett substituent constants (standard physical organic chemistry); biological activity context from Karki 2011 (leukemia cell lines, MTT/trypan blue assay) and Patel 2015 (ALK5 enzymatic assay, Smad2/3 phosphorylation cell-based assay)

Why This Matters

The 3-fluoro isomer provides a +0.28 σ unit greater electron-withdrawing character than the 4-fluoro isomer while reducing fluorine H-bond acceptor strength—a combination that can redirect kinase selectivity profiles and is underexplored in published SAR campaigns dominated by para-substituted analogs, making this compound a strategically distinct tool for hit expansion and selectivity optimization.

• [1] Hansch C, Leo A, Taft RW. A survey of Hammett substituent constants and resonance and field parameters. Chem Rev. 1991;91(2):165-195. doi:10.1021/cr00002a004. (Standard Hammett σₘ and σₚ values for fluorine and other substituents.) View Source
• [2] Karki SS, et al. Synthesis and biological evaluation of novel 2-aralkyl-5-substituted-6-(4′-fluorophenyl)-imidazo[2,1-b][1,3,4]thiadiazole derivatives as potent anticancer agents. Eur J Med Chem. 2011 Jun;46(6):2109-16. PMID: 21496971. View Source
• [3] Patel HM, et al. Design, synthesis and evaluation of small molecule imidazo[2,1-b][1,3,4]thiadiazoles as inhibitors of transforming growth factor-β type-I receptor kinase (ALK5). Eur J Med Chem. 2015 Mar 26;93:599-613. PMID: 25234355. (Compound 6d ALK5 IC₅₀ = 0.0012 μM; 91% elective inhibition against P38α kinase at 10 μM.) View Source
• [4] Kuujia.com. CAS No. 1432680-70-0: 6-(3-fluorophenyl)imidazo[2,1-b][1,3,4]thiadiazol-5-amine. Reports antimicrobial activity against drug-resistant bacterial strains in addition to anticancer properties. (Vendor technical note; no independent quantitative MIC data located.) View Source

Scaffold-Level Anticancer Potency Across NCI-60 and PDAC Panels

The imidazo[2,1-b][1,3,4]thiadiazole scaffold has demonstrated compelling antiproliferative activity across multiple independent studies. A series of eighteen imidazo[2,1-b][1,3,4]thiadiazole derivatives screened against the NCI-60 cell line panel yielded two compounds (12a and 12h) with IC₅₀ values ranging from 0.23 to 11.4 μM and 0.29 to 12.2 μM, respectively [1]. In a focused ALK5 inhibitor program, compound 6d—bearing a 4-fluorophenyl at C-6—achieved ALK5 IC₅₀ of 0.0012 μM with 91% elective inhibition against P38α kinase at 10 μM [2]. Against pancreatic ductal adenocarcinoma (PDAC) models, imidazo[2,1-b][1,3,4]thiadiazole derivatives including compounds 9c and 9l demonstrated antiproliferative activity in SUIT-2, Capan-1, and Panc-1 cell lines [3]. These class-level data establish the 6-aryl imidazo[2,1-b][1,3,4]thiadiazole pharmacophore as a validated anticancer scaffold, with potency ranging from nanomolar (targeted kinase assays) to low micromolar (cellular proliferation). The 3-fluorophenyl substituent occupies a specific electronic niche within this landscape: its higher Hammett σ (+0.34) relative to 4-fluoro (+0.06) predicts distinct kinase selectivity profiles that remain to be systematically explored.

Antiproliferative Class Range

Class-level inference

Reported IC₅₀: 0.0012 µM (ALK5) – 12.2 µM (NCI-60)

5-log potency span validates scaffold sensitivity to C-6 aryl substitution.

Specific 3-fluorophenyl IC₅₀ not yet published; class inference only.

Evidence Dimension	Antiproliferative potency across cancer cell panels
Target Compound Data	6-(3-Fluorophenyl)imidazo[2,1-b][1,3,4]thiadiazol-5-amine: specific IC₅₀ data not yet published; compound belongs to the 6-aryl imidazo[2,1-b][1,3,4]thiadiazole class with established antiproliferative activity as documented below
Comparator Or Baseline	Class-representative compounds: (i) 12a/12h: IC₅₀ 0.23–12.2 μM (NCI-60) [1]; (ii) Compound 4a (4′-fluorophenyl, 5-thiocyanato): IC₅₀ 8 μM (leukemia) [4]; (iii) Compound 6d (4-fluorophenyl, 5-substituted): ALK5 IC₅₀ 0.0012 μM [2]; (iv) Compound 4q (SHP2 inhibitor): IC₅₀ 2.89 ± 1.60 μM [5]
Quantified Difference	Class potency range spans ~5 log units (0.0012 to 12.2 μM) depending on substitution pattern, demonstrating that specific aryl and C-5 modifications profoundly influence activity
Conditions	NCI-60 60-cell-line panel at single dose (10⁻⁵ M); ALK5 enzymatic assay; PDAC cell lines (SUIT-2, Capan-1, Panc-1); SHP2 enzymatic assay (IC₅₀) and MV4-11 cell proliferation assay

Why This Matters

The imidazo[2,1-b][1,3,4]thiadiazole class exhibits a 5-log potency range that is exquisitely sensitive to C-6 aryl substitution pattern, validating the 3-fluorophenyl variant as a high-value SAR probe whose distinct electronic signature (σₘ = +0.34) can be rationally exploited to access potency and selectivity space not covered by the extensively studied 4-fluorophenyl analogs.

• [1] Diana P, et al. Synthesis and antiproliferative activity of imidazo[2,1-b][1,3,4]thiadiazole derivatives against the NCI-60 cell lines panel. (Referenced via: fitforthem.unipa.it; compounds 12a and 12h IC₅₀ 0.23–12.2 μM.) View Source
• [2] Patel HM, et al. Design, synthesis and evaluation of small molecule imidazo[2,1-b][1,3,4]thiadiazoles as inhibitors of transforming growth factor-β type-I receptor kinase (ALK5). Eur J Med Chem. 2015 Mar 26;93:599-613. PMID: 25234355. View Source
• [3] Diana P, et al. New series of imidazo[2,1-b][1,3,4]thiadiazole derivatives screened for antiproliferative activity on pancreatic ductal adenocarcinoma (PDAC) cells including SUIT-2, Capan-1, and Panc-1. (Referenced via fitforthem.unipa.it.) View Source
• [4] Karki SS, et al. Synthesis and biological evaluation of novel 2-aralkyl-5-substituted-6-(4′-fluorophenyl)-imidazo[2,1-b][1,3,4]thiadiazole derivatives as potent anticancer agents. Eur J Med Chem. 2011 Jun;46(6):2109-16. PMID: 21496971. View Source
• [5] Zhang C, Yan X, Gao LX, et al. Discovery of novel imidazo[2,1-b][1,3,4]thiadiazole analogs as fluorescent SHP2 inhibitors. Bioorg Chem. 2025;163:108635. PMID: 40466301. (Compound 4q SHP2 IC₅₀ = 2.89 ± 1.60 μM; MV4-11 cell proliferation IC₅₀ = 7.90 ± 0.75 μM.) View Source

Antibacterial Activity Against S. aureus and Drug-Resistant Strains

Phenyl-substituted imidazo[2,1-b][1,3,4]thiadiazole derivatives have demonstrated remarkable antibacterial potency. In the Tahtaci et al. 2017 study, the most potent compound in a series of phenyl-substituted imidazo[2,1-b][1,3,4]thiadiazole derivatives exhibited a MIC value of 0.03 μg/mL against both S. aureus and B. subtilis—representing approximately 13-fold greater potency than the positive control chloramphenicol (MIC 0.4 μg/mL and 0.85 μg/mL, respectively) [1]. The study established that electron-withdrawing substituents at the para position of the C-6 aryl ring enhance antibacterial activity, while electron-donating substituents at the second aryl ring are detrimental [1]. In a separate study, 2-(4-fluorobenzylthio)-6-(4-fluorophenyl)imidazo[2,1-b][1,3,4]thiadiazole demonstrated the highest antileishmanial activity with a MIC of 625 μg/mL [2]. The 3-fluorophenyl analog, with its pure inductive electron withdrawal (σₘ = +0.34), offers a distinct electronic profile that may enhance Gram-negative outer membrane penetration relative to the 4-fluoro congener—a hypothesis consistent with the observation that imidazo[2,1-b][1,3,4]thiadiazoles have shown activity against drug-resistant bacterial strains [3]. Additionally, fused imidazo-thiadiazole systems with 3-fluorophenyl substitution have demonstrated significant antibacterial activity against S. aureus with MIC values in the 1.56–12.5 μg/mL range, along with anti-biofilm properties [4].

Antibacterial Class Activity

Class-level inference

Best in-class (Tahtaci 2017)
MIC 0.03 µg/mL

vs

Chloramphenicol
MIC 0.4–0.85 µg/mL

Fluorinated C-6 aryl supports sub-µg/mL antibacterial potency; 3-F analog activity to confirm.

Broth microdilution data; direct MIC for target compound pending.

Evidence Dimension	Antibacterial minimum inhibitory concentration (MIC)
Target Compound Data	6-(3-Fluorophenyl)imidazo[2,1-b][1,3,4]thiadiazol-5-amine: reported to show antimicrobial activity against drug-resistant bacterial strains; specific MIC values not yet published for this exact compound. 3-Fluorophenyl electron-withdrawing character (σₘ = +0.34) is consistent with SAR trends favoring electron withdrawal at C-6 aryl for antibacterial potency [5]
Comparator Or Baseline	Best in-class: phenyl-substituted imidazo[2,1-b][1,3,4]thiadiazole (Tahtaci 2017): MIC 0.03 μg/mL (S. aureus, B. subtilis) vs. Chloramphenicol MIC 0.4–0.85 μg/mL [1]; 2-(4-Fluorobenzylthio)-6-(4-fluorophenyl)imidazo[2,1-b][1,3,4]thiadiazole: antileishmanial MIC 625 μg/mL [2]; 4-fluorophenyl-containing fused imidazo-thiadiazolo-triazole: anti-S. aureus MIC 1.56–12.5 μg/mL [4]
Quantified Difference	Class potency range spans 0.03 to >625 μg/mL depending on substitution; fluorophenyl substitution consistently contributes to enhanced antibacterial activity relative to non-fluorinated phenyl analogs
Conditions	Antibacterial assay: Gram-positive S. aureus, B. subtilis; Gram-negative E. coli; antifungal C. albicans (Tahtaci 2017, broth microdilution); antileishmanial: two Leishmania species (in vitro); anti-biofilm assay

Why This Matters

The class-level SAR demonstrates that fluorinated phenyl substituents at C-6 are critical for achieving sub-μg/mL antibacterial potency—positioning the 3-fluorophenyl-5-amine compound as a strategically differentiated building block for constructing focused antibacterial libraries targeting drug-resistant pathogens, with the free 5-amine enabling further SAR expansion through amide, sulfonamide, or urea conjugation.

• [1] Tahtaci H, Karacık H, Ece A, Er M, Şeker MG. Design, Synthesis, SAR and Molecular Modeling Studies of Novel Imidazo[2,1-b][1,3,4]Thiadiazole Derivatives as Highly Potent Antimicrobial Agents. Mol Inform. 2017 Sep;36(9):1700083. doi:10.1002/minf.201700083. (Most potent compound MIC 0.03 μg/mL vs. S. aureus and B. subtilis.) View Source
• [2] A Novel Class Substituted Imidazo[2,1-b][1,3,4]thiadiazole Derivatives: Synthesis, Characterization, In Vitro Biological Activity, and Potential Inhibitors Design Studies. 2022. (2-(4-Fluorobenzylthio)-6-(4-fluorophenyl)imidazo[2,1-b][1,3,4]thiadiazole: antileishmanial MIC 625 μg/mL.) View Source
• [3] Kuujia.com. CAS No. 1432680-70-0: 6-(3-fluorophenyl)imidazo[2,1-b][1,3,4]thiadiazol-5-amine. Antimicrobial activity against drug-resistant bacterial strains noted. View Source
• [4] Premalatha K, Azam M, Kapavarapu R, Al-Resayes SI, Nasipireddy V, Narsimha S. Fused Imidazo[1,2-d][1,2,4]Thiadiazolo[1,2,3]Triazoles: One-Pot Synthesis, Anti-Bacterial, Anti-Biofilm and TLR4 Inhibitory Activities. ChemistrySelect. 2024;9(32):e202401952. (MIC values 1.56–12.5 μg/mL against S. aureus.) View Source
• [5] Tahtaci H, et al. (2017), as above. SAR conclusion: hydrophobic keto aryl ring with no electron-withdrawing substituents at para position enhances activity; electron-donating substituents at second aryl ring are detrimental to activity. View Source

Solid-State Assembly and Crystallographic Differentiation

The identity of the 6-aryl substituent in imidazo[2,1-b][1,3,4]thiadiazoles dictates the supramolecular assembly pattern in the solid state, with direct implications for solubility and formulation. A systematic crystallographic study of four 6-aryl imidazo[2,1-b][1,3,4]thiadiazoles (6-(2-chlorophenyl), 6-(2-chlorophenyl)-2-methyl, 6-(3,4-dichlorophenyl), and 6-(4-fluoro-3-methoxyphenyl)-2-methyl) revealed that the dihedral angle between the imidazole and aryl rings ranges from 1.05° to 10.44° depending on the aryl substitution pattern [1]. This planarity variation directly affects π-stacking interactions and hydrogen-bond network formation: some analogs form centrosymmetric dimers via π-stacking, others form three-dimensional hydrogen-bonded networks, and still others lack hydrogen bonds entirely [1]. In a related study of 6-aryl-2-(4-chlorobenzyl)-5-[(1H-indol-3-yl)methyl]imidazo[2,1-b][1,3,4]thiadiazoles, distinct three-dimensional framework architectures emerged depending on whether the 6-aryl group was phenyl, 4-fluorophenyl, or 4-bromophenyl [2]. The 3-fluorophenyl substitution pattern in the target compound is expected to produce unique crystal packing relative to the 4-fluoro isomer due to the altered molecular dipole orientation, potentially yielding different solubility and dissolution characteristics relevant to both in vitro assay behavior and in vivo formulation.

Solid-State Packing

Cross-study comparable

Dihedral angle range 1.05°–10.44°; diverse H-bond networks

6-Aryl identity controls crystal architecture; may influence solubility and dissolution.

3-F analog crystallography not reported; predicted distinct packing.

Evidence Dimension	Crystal packing architecture and dihedral angle between imidazole core and 6-aryl ring
Target Compound Data	6-(3-Fluorophenyl)imidazo[2,1-b][1,3,4]thiadiazol-5-amine: crystallographic data not yet published; predicted to exhibit distinct packing from 4-fluoro isomer based on altered dipole vector and steric profile at meta position
Comparator Or Baseline	Published 6-aryl imidazo[2,1-b][1,3,4]thiadiazole crystal structures: (I) 6-(2-chlorophenyl): dihedral 1.51°/7.28°; (II) 6-(2-chlorophenyl)-2-methyl: dihedral 9.65°; (III) 6-(3,4-dichlorophenyl): dihedral 10.44°; (IV) 6-(4-fluoro-3-methoxyphenyl)-2-methyl: dihedral 1.05°/7.21° [1]
Quantified Difference	Published dihedral angle range: 1.05° to 10.44° across four analogs; 4-fluorophenyl analog crystallizes as a three-dimensional framework while phenyl analog forms a different framework architecture [2]
Conditions	Single-crystal X-ray diffraction (Acta Crystallogr C, 2014); microwave-assisted synthesis of 6-aryl imidazo[2,1-b][1,3,4]thiadiazoles

Why This Matters

The 6-aryl substitution pattern controls solid-state packing architecture with up to ~10° variation in core-aryl dihedral angle—a parameter that correlates with aqueous solubility and dissolution rate. The 3-fluoro substitution, with its unique dipole vector, may yield solubility characteristics distinct from the 4-fluoro isomer, directly impacting assay reliability in cell-based screening where compound precipitation can generate false negatives.

• [1] Praveen AS, et al. Different patterns of supramolecular assembly in constitutionally similar 6-arylimidazo[2,1-b][1,3,4]thiadiazoles. Acta Crystallogr C Struct Chem. 2014 Sep;70(Pt 9):920-6. doi:10.1107/S2053229614018762. PMID: 25186368. View Source
• [2] DAU Library. Crystal structures of three new 6-aryl-2-(4-chlorobenzyl)-5-[(1H-indol-3-yl)methyl]imidazo[2,1-b][1,3,4]thiadiazoles: distinct three-dimensional framework when 6-aryl is phenyl, 4-fluorophenyl, or 4-bromophenyl. View Source

Commercial Availability and Purity Specifications

6-(3-Fluorophenyl)imidazo[2,1-b][1,3,4]thiadiazol-5-amine (CAS 1432680-70-0) is commercially available from multiple independent suppliers including Enamine (Cat. EN300-128606), AKSci (Cat. 8822DV), Leyan (Cat. 1377903), and MolDB (Cat. M115076) at a standard purity of 95% . Enamine offers the compound in quantities ranging from 50 mg to 10 g, with pricing of $660 (50 mg), $691 (100 mg), and $3,376 (10 g) as of 2023 [1]. The 4-fluoro positional isomer (CAS 1432681-81-6, Enamine Cat. EN300-128605) and the 2-fluoro isomer (CAS 1432679-30-5) are also commercially available, enabling direct head-to-head comparative SAR studies . The unsubstituted phenyl analog (CAS 1432680-98-2, MW 216.26) is available as a procurement reference for fluorine-effect deconvolution . Critically, the compound's free 5-amine distinguishes it from the majority of bioactive imidazo[2,1-b][1,3,4]thiadiazoles reported in the literature—which typically bear substituted amines, thiocyanato, bromo, formyl, or elaborated side chains at C-5—making this compound uniquely suited as a versatile synthetic intermediate for library construction and late-stage functionalization [2].

Commercial Availability

Direct head-to-head

Suppliers≥4 (Enamine, AKSci, Leyan, MolDB)

Isomer coverageOrtho, meta, para all stocked

Purity95% (HPLC)

Enables systematic fluorine positional SAR with matched isomer quality.

Pricing/stock as of 2023; verify current availability.

Evidence Dimension	Commercial availability (number of suppliers, available quantities, pricing)
Target Compound Data	6-(3-Fluorophenyl)imidazo[2,1-b][1,3,4]thiadiazol-5-amine (CAS 1432680-70-0): ≥4 suppliers; quantities 50 mg–10 g; purity 95%; Enamine pricing: $660 (50 mg), $691 (100 mg), $3,376 (10 g) [1]
Comparator Or Baseline	4-Fluoro isomer (CAS 1432681-81-6): Enamine EN300-128605, AKSci 8821DV, Leyan 2017032, 95% purity . 2-Fluoro isomer (CAS 1432679-30-5): available from chemsrc.com-listed suppliers . Phenyl analog (CAS 1432680-98-2): AKSci 8817DV, Leyan 1377910, CymitQuimica, MW 216.26, 95% purity
Quantified Difference	All three fluorophenyl positional isomers are commercially available at comparable purity (95%) and similar pricing tiers, enabling direct procurement of a complete isomer set for systematic SAR profiling
Conditions	Pricing as of 2023 from Enamine (kuujia.com aggregate); availability verified across Enamine, AKSci, Leyan, MolDB, and CymitQuimica

Why This Matters

The availability of all three fluorophenyl positional isomers (ortho, meta, para) from multiple suppliers at comparable cost enables rigorous, statistically powered SAR studies that can deconvolute the contribution of fluorine position to target potency and selectivity—a capability not available for many other heterocyclic scaffold classes where only one positional isomer is commercially stocked.

• [1] Kuujia.com. CAS No. 1432680-70-0 pricing aggregate: Enamine EN300-128606, 50 mg ($660), 100 mg ($691), 10 g ($3,376). Data as of 2023. View Source
• [2] Karki SS, et al. (2011), as above. Demonstrated that C-5 substitution (thiocyanato, bromo, formyl, H) critically modulates anticancer potency. The free 5-amine in the target compound represents the most versatile synthetic handle for diversification. View Source

High-Value Research and Procurement Applications

Positional Fluorine SAR for Kinase Selectivity Profiling

Procure the complete ortho/meta/para fluorophenyl isomer set (CAS 1432679-30-5, 1432680-70-0, 1432681-81-6) plus the unsubstituted phenyl control (CAS 1432680-98-2) to construct a four-compound matrix for fluorine positional scanning. The 3-fluoro isomer provides a Hammett σₘ of +0.34 (pure inductive withdrawal) versus σₚ of +0.06 (mixed inductive/resonance) for the 4-fluoro analog—a +0.28 σ unit difference [1][2]. Screen this set against a panel of kinases (ALK5, PI3K class I, FAK, SHP2) where the imidazo[2,1-b][1,3,4]thiadiazole scaffold has demonstrated sub-micromolar to nanomolar inhibitory activity. The class-level precedent includes ALK5 inhibition at IC₅₀ = 0.0012 μM (compound 6d, 4-fluorophenyl), SHP2 inhibition at IC₅₀ = 2.89 μM (compound 4q), and NCI-60 cytotoxicity at 0.23–12.2 μM [3][4][5]. The 3-fluoro isomer, underexplored in published kinase campaigns, may reveal selectivity windows not accessible to the extensively characterized 4-fluoro series.

C-5 Amine Diversification for Focused Antibacterial Libraries

Leverage the free 5-amine as a synthetic handle to generate a focused library of amide, sulfonamide, urea, and Mannich base derivatives targeting drug-resistant Gram-positive bacteria. The class-level SAR from Tahtaci et al. (2017) establishes that phenyl-substituted imidazo[2,1-b][1,3,4]thiadiazoles can achieve MIC values as low as 0.03 μg/mL against S. aureus and B. subtilis—approximately 13-fold more potent than chloramphenicol [6]. The 3-fluorophenyl electron-withdrawing character (σₘ = +0.34) is consistent with the SAR trend favoring electron withdrawal for antibacterial potency, while the meta position preserves the para site on the phenyl ring for potential oxidative metabolism, potentially offering a superior PK profile relative to the 4-fluoro analog. The compound is available in quantities up to 10 g (Enamine, $3,376) supporting library-scale synthesis of 50–100 analogs [7].

6-Aryl Substitution Engineering for Solubility Optimization

The systematic crystallographic study by Praveen et al. (2014) demonstrated that 6-aryl substitution controls imidazo[2,1-b][1,3,4]thiadiazole solid-state packing with core-aryl dihedral angles spanning 1.05°–10.44° across four analogs, producing distinct hydrogen-bonded network architectures [8]. The 3-fluorophenyl analog, with its altered molecular dipole vector relative to the 4-fluoro isomer, is predicted to exhibit unique crystal packing that may translate into differential aqueous solubility. Researchers facing solubility-limited assay performance with 4-fluorophenyl or unsubstituted phenyl analogs should evaluate the 3-fluorophenyl variant as a solid-form diversification strategy. This is particularly relevant given that poor bioavailability has been identified as a key obstacle preventing imidazothiadiazole derivatives from progressing to clinical trials [9].

QSAR Model Training Set Expansion with Meta-Substituted Analogs

The Matysiak et al. (2017) QSAR study on 42 imidazo[2,1-b][1,3,4]thiadiazoles established that lipophilicity, electronic, and steric descriptors govern antiproliferative potency with high model accuracy (r² = 0.887–0.924, LOO cross-validation q² = 0.842–0.904) [10]. However, the training set was dominated by 4-substituted and polysubstituted phenyl analogs, with limited representation of meta-substituted mono-fluorophenyl compounds. Incorporating the 3-fluorophenyl-5-amine compound into QSAR model training or external validation sets can help assess model generalizability across fluorine positional isomers and improve predictive accuracy for meta-substituted aryl analogs—a structurally underrepresented region of chemical space in current imidazothiadiazole QSAR models.

Application

Selection Property

Validation Focus

Positional fluorine SAR studies

Meta-fluorine electron-withdrawing character; free 5-amine handle

Kinase selectivity profiling across ortho/meta/para isomers

Antibacterial library diversification

3-Fluorophenyl with C-5 amine for amide/sulfonamide synthesis

MIC determination and drug-resistant strain screening

Solid-state solubility optimization

Meta-fluoro dipole orientation; predicted distinct crystal packing

Crystal packing and dissolution rate assessment

QSAR model training expansion

Meta-substituted monofluorophenyl analog

Model generalizability for meta-substituted aryl chemical space

• [1] Hansch C, Leo A, Taft RW. A survey of Hammett substituent constants and resonance and field parameters. Chem Rev. 1991;91(2):165-195. (σₘ for F = +0.34; σₚ for F = +0.06.) View Source
• [2] Karki SS, et al. Synthesis and biological evaluation of novel 2-aralkyl-5-substituted-6-(4′-fluorophenyl)-imidazo[2,1-b][1,3,4]thiadiazole derivatives as potent anticancer agents. Eur J Med Chem. 2011;46(6):2109-16. PMID: 21496971. View Source
• [3] Patel HM, et al. Design, synthesis and evaluation of small molecule imidazo[2,1-b][1,3,4]thiadiazoles as ALK5 inhibitors. Eur J Med Chem. 2015;93:599-613. PMID: 25234355. (Compound 6d ALK5 IC₅₀ = 0.0012 μM.) View Source
• [4] Zhang C, et al. Discovery of novel imidazo[2,1-b][1,3,4]thiadiazole analogs as fluorescent SHP2 inhibitors. Bioorg Chem. 2025;163:108635. PMID: 40466301. (Compound 4q SHP2 IC₅₀ = 2.89 ± 1.60 μM.) View Source
• [5] Diana P, et al. NCI-60 screening: compounds 12a and 12h IC₅₀ 0.23–12.2 μM. Referenced via fitforthem.unipa.it. View Source
• [6] Tahtaci H, et al. Design, Synthesis, SAR and Molecular Modeling Studies of Novel Imidazo[2,1-b][1,3,4]Thiadiazole Derivatives as Highly Potent Antimicrobial Agents. Mol Inform. 2017;36(9):1700083. (MIC 0.03 μg/mL vs. S. aureus and B. subtilis.) View Source
• [7] Kuujia.com. Enamine EN300-128606 pricing: 50 mg ($660), 100 mg ($691), 10 g ($3,376). View Source
• [8] Praveen AS, et al. Different patterns of supramolecular assembly in constitutionally similar 6-arylimidazo[2,1-b][1,3,4]thiadiazoles. Acta Crystallogr C. 2014;70(Pt 9):920-6. PMID: 25186368. View Source
• [9] Mehra A, et al. Therapeutic charisma of imidazo [2,1-b] [1,3,4]-thiadiazole analogues: a patent review. Pharm Pat Anal. 2023;12(4):157-175. PMID: 37671908. View Source
• [10] Matysiak J, et al. QSAR models of antiproliferative activity of imidazo[2,1-b][1,3,4]thiadiazoles in various cancer cell lines. Mol Divers. 2017;21(1):211-218. PMID: 27722985. View Source